Cas no 1261770-72-2 (2-(2-(Trifluoromethyl)phenyl)pyridine-4-acetonitrile)

• Product Name: 2-(2-(Trifluoromethyl)phenyl)pyridine-4-acetonitrile
• CAS No: 1261770-72-2
• MF: C₁₄H₉F₃N₂
• MW: 262.229873418808
• CID: 4983017
• Update Time: 2025-06-08

2-(2-(Trifluoromethyl)phenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Trifluoromethyl)phenyl)pyridine-4-acetonitrile

• Inchi： 1S/C14H9F3N2/c15-14(16,17)12-4-2-1-3-11(12)13-9-10(5-7-18)6-8-19-13/h1-4,6,8-9H,5H2
• InChI Key： CEPOHCJWXYHWEM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=C(CC#N)C=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 3.1
• Topological Polar Surface Area: 36.7

Additional information on 2-(2-(Trifluoromethyl)phenyl)pyridine-4-acetonitrile

Comprehensive Overview of 2-(2-(Trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS No. 1261770-72-2)

2-(2-(Trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS No. 1261770-72-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a pyridine ring linked to a trifluoromethylphenyl group, enhancing its reactivity and potential applications. Researchers are increasingly exploring its role as a building block for heterocyclic compounds, which are pivotal in drug discovery and material science.

One of the key reasons for the growing interest in 2-(2-(Trifluoromethyl)phenyl)pyridine-4-acetonitrile is its versatility in medicinal chemistry. The trifluoromethyl group is known for improving the metabolic stability and bioavailability of drug candidates, making this compound a valuable intermediate in the synthesis of small-molecule therapeutics. Recent studies highlight its potential in targeting kinase inhibitors, a hot topic in oncology research, where precision medicine is driving demand for novel chemical entities.

In addition to pharmaceutical applications, CAS No. 1261770-72-2 is also being investigated for its utility in agrochemical formulations. The pyridine-acetonitrile scaffold offers herbicidal and insecticidal properties, aligning with the global push for sustainable crop protection solutions. With the rise of green chemistry, researchers are optimizing synthetic routes to produce this compound with minimal environmental impact, addressing concerns about chemical waste and eco-friendly synthesis.

The compound’s molecular structure has also sparked interest in material science, particularly in the development of organic electronic materials. Its conjugated system and electron-withdrawing trifluoromethyl group make it a candidate for OLEDs (organic light-emitting diodes) and photovoltaic cells. As renewable energy technologies advance, the demand for high-performance organic semiconductors is surging, positioning 2-(2-(Trifluoromethyl)phenyl)pyridine-4-acetonitrile as a potential game-changer.

From a synthetic perspective, the preparation of CAS No. 1261770-72-2 involves multi-step organic reactions, including cross-coupling and cyanation processes. Innovations in catalysis, such as palladium-catalyzed reactions, have improved yields and reduced costs, making the compound more accessible for industrial-scale production. These advancements are critical for meeting the needs of high-throughput screening in drug discovery and custom synthesis services.

Safety and regulatory compliance are paramount when handling 2-(2-(Trifluoromethyl)phenyl)pyridine-4-acetonitrile. While it is not classified as a hazardous substance, proper laboratory practices must be followed to ensure safe usage. The compound’s MSDS (Material Safety Data Sheet) provides detailed guidelines for storage, handling, and disposal, aligning with OSHA and REACH standards. This focus on safety resonates with the broader trend of responsible chemical management in research and industry.

In conclusion, 2-(2-(Trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS No. 1261770-72-2) is a multifaceted compound with promising applications across pharmaceuticals, agrochemicals, and advanced materials. Its unique chemical properties and adaptability to modern synthetic techniques make it a subject of ongoing research and commercial interest. As scientific inquiries into heterocyclic chemistry and sustainable synthesis expand, this compound is poised to play a pivotal role in shaping future innovations.